Cas no 1214186-40-9 (1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione)

• Product Name: 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione
• CAS No: 1214186-40-9
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5715004
• PubChem ID: 45496532
• Update Time: 2025-07-14

1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1214186-40-9
• AKOS015958173
• EN300-237150
• 1-methyl-3-(o-tolyl)piperazine-2,5-dione
• CS-0281910
• 1-methyl-3-(2-methylphenyl)piperazine-2,5-dione
• F2147-0670
• 2,5-Piperazinedione, 1-methyl-3-(2-methylphenyl)-
• 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione

• Inchi： 1S/C12H14N2O2/c1-8-5-3-4-6-9(8)11-12(16)14(2)7-10(15)13-11/h3-6,11H,7H2,1-2H3,(H,13,15)
• InChI Key： FDWBKISEGICYTM-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2C)NC(CN1C)=O

Computed Properties

• Exact Mass: 218.106
• Monoisotopic Mass: 218.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.167±0.06 g/cm3(Predicted)
• Boiling Point: 496.9±45.0 °C(Predicted)
• pka: 12.34±0.40(Predicted)

Additional information on 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione

Comprehensive Overview of 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione (CAS No. 1214186-40-9)

1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione, with the CAS number 1214186-40-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the piperazine-2,5-dione family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of a methyl group and a 2-methylphenyl substituent enhances its structural uniqueness, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for piperazine derivatives has surged due to their potential therapeutic applications. Researchers are particularly interested in 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione for its role in modulating biological pathways. Its molecular structure, characterized by a piperazine-2,5-dione core, allows for interactions with various enzymes and receptors, making it a promising candidate for further study in medicinal chemistry. The compound's CAS registry number 1214186-40-9 ensures precise identification in scientific literature and databases.

The synthesis of 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione involves multi-step organic reactions, often starting from readily available precursors. Chemists employ techniques such as N-alkylation and cyclization to achieve the desired product. The compound's purity and yield are critical factors, as they directly impact its applicability in downstream research. Advanced analytical methods, including NMR spectroscopy and mass spectrometry, are routinely used to confirm its structure and assess its quality.

One of the trending topics in the scientific community is the exploration of piperazine-based compounds for their potential in treating neurological disorders. 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione has been investigated for its ability to interact with neurotransmitter systems, although detailed pharmacological studies are still ongoing. This aligns with the growing interest in neuroactive compounds and their mechanisms of action, a subject frequently searched in academic and industrial databases.

From an industrial perspective, CAS 1214186-40-9 is often sourced by pharmaceutical companies and research institutions for exploratory projects. Its chemical stability and solubility profile make it suitable for various formulation studies. Additionally, the compound's structure-activity relationship (SAR) is a key area of investigation, as minor modifications can lead to significant changes in its biological properties. This aspect is particularly relevant to researchers focusing on drug design and optimization.

Environmental and safety considerations are also paramount when handling 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione. While it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safe usage. Proper storage conditions, such as maintaining the compound in a cool, dry environment, are recommended to preserve its integrity over time. These practices are essential for maintaining reproducibility in experimental results.

In conclusion, 1-Methyl-3-(2-methylphenyl)piperazine-2,5-dione (CAS 1214186-40-9) represents a fascinating subject of study in modern chemistry and pharmacology. Its unique structural features and potential applications underscore its importance in scientific research. As interest in heterocyclic compounds and their therapeutic potential continues to grow, this compound is likely to remain a focal point for future discoveries and innovations.